Cas no 1366273-39-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid
• CAS No: 1366273-39-3
• MF: C₁₄H₁₇ClFNO₄
• MW: 317.740486860275
• CID: 6061921
• PubChem ID: 28348450
• Update Time: 2025-05-19

(3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid
• 1366273-39-3
• EN300-1162703
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-chloro-6-fluorophenyl)propanoic acid
• AKOS017405532

• Inchi： 1S/C14H17ClFNO4/c1-14(2,3)21-13(20)17-10(7-11(18)19)12-8(15)5-4-6-9(12)16/h4-6,10H,7H2,1-3H3,(H,17,20)(H,18,19)/t10-/m0/s1
• InChI Key： PXPCYQFPMLRHFX-JTQLQIEISA-N
• SMILES： ClC1C=CC=C(C=1[C@H](CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.0830139g/mol
• Monoisotopic Mass: 317.0830139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid

Research Briefing on (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid (CAS: 1366273-39-3)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid (CAS: 1366273-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and 2-chloro-6-fluorophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases.

Recent studies have focused on the synthetic optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key precursor in the synthesis of novel covalent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study demonstrated that the chiral center and fluorophenyl group in (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid are essential for achieving high binding affinity and selectivity, with the compound exhibiting improved pharmacokinetic properties compared to earlier analogs.

In addition to its antiviral potential, this compound has been investigated for its application in central nervous system (CNS) drug discovery. Research published in ACS Chemical Neuroscience (2024) revealed its utility in the design of gamma-aminobutyric acid (GABA) receptor modulators. The 2-chloro-6-fluorophenyl moiety was found to enhance blood-brain barrier permeability, while the Boc-protected amino acid functionality allowed for efficient downstream modifications, enabling the development of compounds with improved metabolic stability.

From a synthetic chemistry perspective, advancements have been made in the large-scale production of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid. A recent patent (WO2023/154321) describes an enantioselective enzymatic resolution process that achieves >99% ee with significantly reduced production costs. This methodological breakthrough addresses previous challenges in maintaining stereochemical purity during industrial-scale synthesis, making the compound more accessible for pharmaceutical applications.

The safety profile and toxicological characteristics of this compound have also been evaluated in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated favorable results, with no observed genotoxicity in standard assays and acceptable cytotoxicity profiles in human hepatocyte models. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, the unique structural features of (3S)-3-{(tert-butoxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid position it as a versatile building block for next-generation therapeutics. Current research directions include its incorporation into targeted protein degraders (PROTACs) and its potential use in radiopharmaceuticals, leveraging the fluorine atom for ¹⁸F labeling in PET imaging probes. The compound's dual functionality as both a synthetic handle and a pharmacophore makes it particularly valuable in these emerging areas of drug development.